Cas no 167105-92-2 (2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-)
167105-92-2 structure
Product Name:2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-
CAS No:167105-92-2
MF:C11H10O6
MW:238.193503856659
CID:167578
PubChem ID:3025904
Update Time:2025-04-19
2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy-
- 6,8-dihydroxy-5,7-dimethoxychromen-2-one
- 6,8-dihydroxy-5,7-dimethoxy-2H-chromen-2-one
- 6,8-Dihydroxy-5,7-dimethoxycoumarin
- 6,8-dihydroxy-5,7-dimethoxy-chromen-2-one
- SCHEMBL17047860
- 2H-1-Benzopyran-2-one, 6,8-dihydroxy-5,7-dimethoxy-
- DTXSID00168230
- 167105-92-2
- 6,8-Dihydroxy-5,7-dimethoxy-2H-1-benzopyran-2-one
- XJK9N6VD7H
-
- Inchi: 1S/C11H10O6/c1-15-9-5-3-4-6(12)17-10(5)8(14)11(16-2)7(9)13/h3-4,13-14H,1-2H3
- InChI Key: AXXSKWGVOIJTGN-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C(=C(C(=C(C1=2)O)OC)O)OC)=O
Computed Properties
- Exact Mass: 238.0477
- Monoisotopic Mass: 238.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 1.1
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.22
2H-1-Benzopyran-2-one,6,8-dihydroxy-5,7-dimethoxy- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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